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Compound of Interest

Compound Name: Pyridine-3,5-disulfonic Acid

CAS No.: 13069-04-0

Cat. No.: B078297 Get Quote

Executive Summary
Immediate Classification: Corrosive Solid (Acidic), Organic.[1] Primary Waste Stream:

Hazardous Chemical Waste (Incineration).[1] RCRA Status: Characteristic Waste (D002

Corrosivity); Potential D038 (Pyridine) depending on degradation/local interpretation.[1]

This guide provides a rigorous technical framework for the safe handling and disposal of

Pyridine-3,5-disulfonic acid (CAS: 13069-04-0).[1][2] As a Senior Application Scientist, I

emphasize that while the sulfonic acid moieties drive the immediate corrosive hazard, the

pyridine ring necessitates strict control over environmental release to prevent aquatic toxicity

and regulatory violations regarding aromatic amines.[1]

Chemical Profile & Hazard Causality
To handle this compound safely, one must understand the molecular origins of its hazards.

Acidic Potency: The presence of two sulfonic acid groups (

) at the 3 and 5 positions creates a highly electron-deficient pyridine ring.[1] These groups
are strong acids (

), making the solid and its solutions capable of causing immediate, irreversible tissue
damage (chemical burns).[1]
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Thermal Stability: Unlike simple mineral acids, the aromatic core provides thermal stability,

meaning this compound does not easily degrade in standard waste streams.[1] It contributes

significantly to Chemical Oxygen Demand (COD) if released into wastewater.[1]

Hygroscopicity: The compound actively scavenges atmospheric moisture, leading to "caking"

and the formation of concentrated acidic surface films on the solid.

Technical Data Summary
Property Value Operational Implication

CAS Number 13069-04-0
Use for waste manifesting.[1]

[2]

Physical State
White to off-white crystalline

powder

Dust inhalation hazard;

hygroscopic handling required.

[1][2]

Solubility High (Water)

Rapid dissolution facilitates

skin absorption and

environmental mobility.[2]

Acidity (pH) < 1.0 (in 1M solution)

Corrosive (D002).[1][2]

Incompatible with bases and

oxidizers.[1]

Molecular Weight 239.22 g/mol N/A

Personal Protective Equipment (PPE) Matrix
Standard "lab safety" advice is insufficient for disulfonic acids.[1] The high polarity and acidity

require specific barrier protection.[1]

Eye/Face: ANSI Z87.1 Chemical Splash Goggles are mandatory.[1] A face shield is required

during solution preparation or spill cleanup to protect against exothermic spattering.[1]

Hand Protection:

Standard Handling: Nitrile gloves (minimum 0.11 mm thickness).[1]
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Spill/Immersion: Double-gloving or Neoprene/Butyl rubber gloves are recommended due

to the acid's permeation potential.[1]

Respiratory: If handling open powder outside a fume hood, a P100 particulate respirator is

required to prevent inhalation of acidic dust, which causes severe respiratory tract irritation.

[1]

Disposal Decision Logic
The following decision tree illustrates the correct workflow for determining the disposal path.

Note that drain disposal is generally prohibited for this compound despite water solubility, due

to local POTW (Publicly Owned Treatment Works) restrictions on aromatic sulfonates.[1]
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Waste Generation:
Pyridine-3,5-disulfonic Acid

Physical State?

Solid Waste
(Pure or Contaminated)

Aqueous Solution
(Reaction Mix/Mother Liquor)

PROTOCOL A:
Solid Waste Lab Pack

(Incineration)

Preferred

Is this a Spill?

Standard Waste
PROTOCOL B:

Controlled Neutralization
(Spill/Pre-treatment)

Spill Cleanup Only

Tag as:
Corrosive, Acidic, Organic

Solidified Residue

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate waste stream.[1] Note that neutralization

is primarily a stabilization technique for spills, not a standard drain-disposal method.[1][2]
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Detailed Disposal Protocols
Protocol A: Commercial Disposal (Lab Pack) - The
Standard
This is the required method for bulk chemical disposal to ensure compliance with RCRA

regulations.[1]

Container Selection: Use a chemically compatible container (HDPE or Glass).[1] Do not use

metal containers due to rapid corrosion.[1]

Segregation: Isolate from strong bases (e.g., Sodium Hydroxide), oxidizers (e.g., Nitric Acid),

and cyanides.[1]

Labeling:

Chemical Name: Pyridine-3,5-disulfonic acid.[1][3][4][5]

Hazards: Corrosive, Irritant.[1]

Composition: 100% (if pure).[1]

Storage: Store in a secondary containment tray in a corrosive/acid cabinet until scheduled

pickup.

Protocol B: Controlled Neutralization (Spill Response
Only)
WARNING: This process is highly exothermic.[1] This protocol is intended for spill cleanup or

waste volume reduction prior to solidification.[1] Do not discharge into sewer systems unless

explicitly authorized by your facility's environmental permit.[1]

Reagents Required:

Sodium Carbonate (

) or Sodium Bicarbonate (
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) - Preferred over NaOH to moderate pH change.[1][2]

pH strips or meter.[1]

Ice bath (for quantities > 10g).[1]

Workflow:

Containment: Isolate the spill area. Ensure fume hood ventilation is active.

Dilution: If the waste is solid, carefully dissolve it in water (approx. 1:10 ratio) to create a heat

sink.[1] Always add acid to water, never water to acid.[1]

Titration:

Slowly add the base (Sodium Carbonate) to the acid solution.[1]

Observation: Expect fizzing (

release).[1] Wait for effervescence to cease before adding more.

Thermal Management: Monitor temperature.[1] If the solution boils, stop and add ice.

Endpoint: Continue until pH reaches 6.0 – 8.0.

Final Disposal: Absorb the neutralized liquid with vermiculite or clay litter.[1] Scoop into a

waste container and tag as "Non-regulated chemical waste" (or Hazardous depending on

local pyridine rules).[1]

1. Dilute Acid
(Add to Water)

2. Ice Bath
(Control Enthalpy)

3. Add Base
(Slowly: CO2 Release)

4. Check pH
(Target: 6-8)pH < 6

5. Absorb & Bin
(Vermiculite)

pH 6-8

Click to download full resolution via product page

Figure 2: Step-by-step workflow for neutralizing acidic spills. Note the feedback loop at Step 4

to ensure neutrality.

Regulatory Framework (US Focus)[1][2]
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RCRA (Resource Conservation and Recovery Act):

D002 (Corrosivity): Aqueous solutions with pH

2 are hazardous waste.[1]

U-List (Pyridine): Pyridine is listed as U196.[1] While Pyridine-3,5-disulfonic acid is a

derivative, strict adherence to "Cradle-to-Grave" liability suggests treating it with the same

caution as the parent compound to avoid ambiguity during audits.[1][2]

DOT (Department of Transportation):[1]

Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (Pyridine-3,5-disulfonic acid).[1]

[2][3][4][5][6][7]

Hazard Class: 8.[1][8][9]

UN Number: UN 3265 (Liquid) or UN 2585 (Solid - Alkyl sulfonic acids).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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